Anacetrapib-d3
Anacetrapib-d3
Brand Name:
Vulcanchem
CAS No.:
1061715-90-9
VCID:
VC0123700
InChI:
InChI=1S/C30H25F10NO3/c1-14(2)22-11-23(25(43-4)12-24(22)31)21-6-5-18(28(32,33)34)9-17(21)13-41-15(3)26(44-27(41)42)16-7-19(29(35,36)37)10-20(8-16)30(38,39)40/h5-12,14-15,26H,13H2,1-4H3/t15-,26-/m0/s1/i4D3
SMILES:
CC1C(OC(=O)N1CC2=C(C=CC(=C2)C(F)(F)F)C3=CC(=C(C=C3OC)F)C(C)C)C4=CC(=CC(=C4)C(F)(F)F)C(F)(F)F
Molecular Formula:
C30H25F10NO3
Molecular Weight:
640.536
Anacetrapib-d3
CAS No.: 1061715-90-9
Reference Standards
VCID: VC0123700
Molecular Formula: C30H25F10NO3
Molecular Weight: 640.536
| CAS No. | 1061715-90-9 |
|---|---|
| Product Name | Anacetrapib-d3 |
| Molecular Formula | C30H25F10NO3 |
| Molecular Weight | 640.536 |
| IUPAC Name | (4S,5R)-5-[3,5-bis(trifluoromethyl)phenyl]-3-[[2-[4-fluoro-5-propan-2-yl-2-(trideuteriomethoxy)phenyl]-5-(trifluoromethyl)phenyl]methyl]-4-methyl-1,3-oxazolidin-2-one |
| Standard InChI | InChI=1S/C30H25F10NO3/c1-14(2)22-11-23(25(43-4)12-24(22)31)21-6-5-18(28(32,33)34)9-17(21)13-41-15(3)26(44-27(41)42)16-7-19(29(35,36)37)10-20(8-16)30(38,39)40/h5-12,14-15,26H,13H2,1-4H3/t15-,26-/m0/s1/i4D3 |
| Standard InChIKey | MZZLGJHLQGUVPN-IVVQBUEBSA-N |
| SMILES | CC1C(OC(=O)N1CC2=C(C=CC(=C2)C(F)(F)F)C3=CC(=C(C=C3OC)F)C(C)C)C4=CC(=CC(=C4)C(F)(F)F)C(F)(F)F |
| Synonyms | (4S,5R)-5-[3,5-Bis(trifluoromethyl)phenyl]-3-[[4’-fluoro-2’-(methoxy-d3)-5’-(1-methylethyl)-4-(trifluoromethyl)[1,1’-biphenyl]-2-yl]methyl]-4-methyl-2-oxazolidinone; (4S,5R)-5-[3,5-Bis(trifluoromethyl)phenyl]-3-[[4’-fluoro-5’-isopropyl-2’-(methoxy-d3 |
| PubChem Compound | 59818335 |
| Last Modified | Nov 11 2021 |
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